molecular formula C8H9FO2 B1500781 2-Fluoro-6-(1-hydroxyethyl)phenol CAS No. 749929-50-8

2-Fluoro-6-(1-hydroxyethyl)phenol

Cat. No.: B1500781
CAS No.: 749929-50-8
M. Wt: 156.15 g/mol
InChI Key: UUEPKPLTSBUURA-UHFFFAOYSA-N
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Description

2-Fluoro-6-(1-hydroxyethyl)phenol is a useful research compound. Its molecular formula is C8H9FO2 and its molecular weight is 156.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

749929-50-8

Molecular Formula

C8H9FO2

Molecular Weight

156.15 g/mol

IUPAC Name

2-fluoro-6-(1-hydroxyethyl)phenol

InChI

InChI=1S/C8H9FO2/c1-5(10)6-3-2-4-7(9)8(6)11/h2-5,10-11H,1H3

InChI Key

UUEPKPLTSBUURA-UHFFFAOYSA-N

SMILES

CC(C1=C(C(=CC=C1)F)O)O

Canonical SMILES

CC(C1=C(C(=CC=C1)F)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl lithium (25.5 mL, 35.7 mmol, 1.4M in ether) was added to a cooled −78° C. solution of 3-fluorosalicylaldehyde (2 g, 14.3 mmol) dissolved in THF (50 mL). The reaction mixture was stirred for 3 hours and then warmed up to room temperature. After 3 hours the reaction was quenched with saturated NH4Cl and extracted with EtOAc. The organic extracts were washed with 1N HCl, brine, dried over Na2SO4 and concentrated to an oil. The oil was purified by flash column chromatography (0% to 20% EtOAc in hexanes) to give the title compound as a clear oil (2.2 g, 99%). 1H NMR (400 MHz, CDCl3): δ 1.58 (d, J=6.6 Hz, 3 H), 2.68 (s, 1 H), 5.13 (m, 1 H), 6.78 (td, J=7.8, 4.8 Hz, 1 H), 6.87 (d, J=7.6, 1 H), 6.99 (m, 1 H), 7.33 (s, 1 H).
Quantity
25.5 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
99%

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